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Compound of Interest

Compound Name:
2-Cyclobutyl-2-

phenylacetaldehyde

CAS No.: 123078-48-8

Cat. No.: B2593023

Get Quote

CAS Number: 123078-48-8 Molecular Formula: C₁₂H₁₄O Predicted LogP: ~2.71[1][2]

Executive Summary
2-Cyclobutyl-2-phenylacetaldehyde is a lipophilic, sterically hindered aldehyde intermediate

used frequently in the synthesis of pharmaceutical scaffolds (e.g., via reductive amination or

Wittig olefination).[1] Its solubility profile is governed by the competition between its

hydrophobic domains (cyclobutyl and phenyl rings) and the polar, reactive aldehyde carbonyl.

This guide provides a technical analysis of its solubility behavior, stability concerns in

nucleophilic solvents, and a standardized protocol for empirical solubility determination.

Key Solubility Takeaway:

High Solubility: Chlorinated solvents (DCM, Chloroform), Esters (Ethyl Acetate), and Ethers

(THF, MTBE).
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Moderate/Conditional Solubility: Alcohols (Methanol, Ethanol) – Caution advised due to

hemiacetal formation.

Low/Insoluble: Water, highly aliphatic hydrocarbons (Pentane/Hexane) at low temperatures.

Physicochemical Basis of Solubility
To optimize process parameters, researchers must understand the molecular forces at play.

Lipophilicity & Polarity
With a predicted LogP of approximately 2.7, this compound exhibits significant lipophilicity. The

molecule possesses a large hydrophobic surface area relative to its single polar functional

group.[1]

Implication: It partitions strongly into organic layers during aqueous workups.[1]

Hansen Solubility Parameters (HSP): The molecule aligns best with solvents having

moderate dispersion (

) and polar (

) forces, but low hydrogen bonding capacity (

).

The Aldehyde Stability Factor
Unlike simple ketones, aldehydes are electrophilic. In protic, nucleophilic solvents (Class 2 & 3

alcohols), 2-Cyclobutyl-2-phenylacetaldehyde exists in equilibrium with its hemiacetal form.

[1]

Mechanism:

Practical Impact: While "soluble" in methanol, the effective concentration of the free aldehyde

decreases, potentially retarding reaction rates or complicating HPLC analysis (appearing as

split peaks).

Predicted Solubility Profile
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Note: Values below are categorized based on structural analysis and standard aldehyde

behavior. Empirical validation is required for GMP processes.
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Solvent Class
Representative
Solvent

Predicted Solubility Technical Notes

Chlorinated
Dichloromethane

(DCM)

Excellent (>100

mg/mL)

Ideal for reaction and

extraction.[1] High

solvation power for

the aromatic system.

[1]

Esters Ethyl Acetate (EtOAc) Good (>50 mg/mL)

Preferred "green"

alternative to DCM for

extractions.

Ethers THF, 2-MeTHF, MTBE Good (>50 mg/mL)

Excellent for

Grignard/Wittig

reactions.[1] 2-MeTHF

allows for higher

process temperatures.

Aromatics Toluene Good

Good solubility,

particularly at elevated

temperatures. Useful

for azeotropic removal

of water.

Alcohols Methanol, Isopropanol Moderate/High

Soluble, but reactive.

Avoid storage in

alcohols to prevent

hemiacetal/acetal

formation.[1]

Alkanes Hexanes, Heptane Low/Moderate

Likely soluble only

when hot. Potential

anti-solvent for

crystallization.[1]

Aqueous Water, Brine
Insoluble (<0.1

mg/mL)

The compound will oil

out or precipitate.
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Experimental Protocol: Solubility Determination
Since specific literature values for this building block are sparse, the following self-validating

protocol ensures accurate data generation for your specific batch.

Workflow Logic (DOT Visualization)

Start: Weigh 100 mg Compound

Add 0.5 mL Solvent (Stepwise)

Visual Inspection
(Clear Solution?)

Soluble (>200 mg/mL)

Yes

Add Solvent to 1.0 mL total

No

Heat to 40°C

Clear upon heating?

Potential Crystallization
Solvent

Yes

Insoluble / Poor Solvent

No
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Click to download full resolution via product page

Figure 1: Step-wise decision matrix for qualitative solubility screening and solvent selection.

Quantitative Gravimetric Method
Objective: Determine saturation point (

) in critical solvents.

Preparation: Add excess 2-Cyclobutyl-2-phenylacetaldehyde to 2 mL of target solvent in a

sealed vial.

Equilibration: Agitate at 25°C for 24 hours.

Filtration: Filter the suspension through a 0.45 µm PTFE syringe filter (avoid Nylon due to

aldehyde adsorption).

Quantification:

Preferred: Analyze filtrate by HPLC-UV (254 nm) against a standard curve.

Alternative: Evaporate a known volume of filtrate to dryness and weigh the residue.[1]

Application: Solvent Selection for Synthesis
The choice of solvent critically impacts the stability and reactivity of 2-Cyclobutyl-2-
phenylacetaldehyde.[1]

Reaction Solvent Compatibility
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Reaction Type Recommended Solvent Rationale

Reductive Amination DCE (Dichloroethane) or DCM
Non-nucleophilic; promotes

imine formation.[1]

Oxidation (to Acid) Acetone/Water or Acetonitrile

Polar aprotic solvents support

oxidants like Jones reagent or

Pinnick conditions.[1]

Wittig Reaction THF or Toluene
High solubility; supports ylide

stability.[1]

Stability & Storage Decision Tree

Solvent Selection
for Storage

Is Solvent Protic?
(MeOH, EtOH, Water)

HIGH RISK:
Hemiacetal/Hydrate FormationYes

Contains Primary
Amines?

No
CRITICAL FAILURE:

Schiff Base FormationYes

SAFE STORAGE:
DCM, Toluene, EtOAc

No

Click to download full resolution via product page

Figure 2: Stability logic for handling 2-Cyclobutyl-2-phenylacetaldehyde in solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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